Cas no 1352546-72-5 (tert-butyl N-(2-azaspiro[3.3]heptan-7-yl)carbamate)

• Product Name: tert-butyl N-(2-azaspiro[3.3]heptan-7-yl)carbamate
• CAS No: 1352546-72-5
• MF: C₁₁H₂₀N₂O₂
• MW: 212.288702964783
• MDL: MFCD19687813
• CID: 3162483
• PubChem ID: 71744127
• Update Time: 2024-11-02

tert-butyl N-(2-azaspiro[3.3]heptan-7-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• 5-(Boc-amino)-2-azaspiro[3.3]heptane
• tert-butyl N-(2-azaspiro[3.3]heptan-7-yl)carbamate
• TERT-BUTYL N-{2-AZASPIRO[3.3]HEPTAN-5-YLCARBAMATE
• t-Butyl N-{2-azaspiro[3.3]heptan-5-yl}carbamate
• 1352546-72-5
• N-Boc-2-azaspiro[3.3]heptan-5-amine
• AKOS025291142
• TERT-BUTYL2-AZASPIRO[3.3]HEPTAN-5-YLCARBAMATE
• tert-butyl N-{2-azaspiro[3.3]heptan-5-yl}carbamate
• PS-17317
• SY261588
• P18496
• MFCD19687813
• SCHEMBL14902786
• Tert-butyl 2-Azaspiro[3.3]hept-5-yl-carbamate Hydrochloric Acid Salt
• TERT-BUTYL 2-AZASPIRO[3.3]HEPTAN-5-YLCARBAMATE
• PB36526
• CS-0047911
• CEC54672
• BXC76745

• MDL： MFCD19687813
• Inchi： 1S/C11H20N2O2/c1-10(2,3)15-9(14)13-8-4-5-11(8)6-12-7-11/h8,12H,4-7H2,1-3H3,(H,13,14)
• InChI Key： LKJGBDFOUJLYHT-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(NC1CCC21CNC2)=O

Computed Properties

• Exact Mass: 212.152477885g/mol
• Monoisotopic Mass: 212.152477885g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 266
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 50.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives